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Compound of Interest

2-(Ethanesulphonylamino)benzoic
Compound Name: o
aci

Cat. No. B1304663

For Research and Development Use Only

Disclaimer: The following information is a summary of publicly available data for 2-
(Ethanesulphonylamino)benzoic acid. This compound is listed by chemical suppliers for
research and development (R&D) purposes only and is not intended for human or veterinary
use.[1] A comprehensive body of peer-reviewed literature detailing its biological activity,
mechanism of action, and toxicological properties is not currently available. All handling should
be performed by technically qualified individuals.[1]

Chemical Identity and Properties

2-(Ethanesulphonylamino)benzoic acid, also known as 2-ethanesulfonamidobenzoic acid, is
an organic compound belonging to the sulfonamide and benzoic acid families.[2][3] Its core
structure consists of a benzoic acid molecule substituted at the 2-position with an
ethanesulfonylamino group.

Table 1: Physicochemical Properties
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Property Value Source(s)
CAS Number 923248-03-7 [1][4][5]
Molecular Formula C9H11NO4S [11[415]
Molecular Weight 229.25 g/mol [1][5]

MDL Number MFCD03411193 [1][4][5]
Purity Specification >95% [1]
Appearance Solid (form not specified) [5]

| Storage Temperature | 2-8°C, cool, dry place |[1][5] |

Safety and Handling

Based on supplier safety data, this compound is classified with the GHSO07 pictogram,
indicating that it may cause skin irritation, serious eye irritation, and respiratory irritation.[5]

Table 2: Hazard Information

Hazard Class Statement

GHS Signal Word Warning

| Hazard Statements | H315, H319, H335 |

Standard laboratory safety protocols, including the use of personal protective equipment (PPE)
such as gloves, safety glasses, and a lab coat, are required when handling this chemical. Work
should be conducted in a well-ventilated area or fume hood.

Potential Research Context

While no specific biological activities have been published for CAS 923248-03-7, its structural
components—a benzoic acid core and a sulfonamide group—are present in many biologically
active molecules. Benzoic acid and its derivatives are known to possess a wide range of
pharmacological properties, including:
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» Antifungal and Antimicrobial Activity: Benzoic acid itself is a well-known preservative that
inhibits the growth of mold, yeast, and bacteria.[6][7] Its mechanism often involves the
disruption of cellular pH and inhibition of key metabolic enzymes like phosphofructokinase.[8]
[9] Research has been conducted on novel benzoic acid derivatives to improve antifungal
efficacy.[10]

» Anti-inflammatory and Analgesic Activity: Many nonsteroidal anti-inflammatory drugs
(NSAIDSs) are derivatives of benzoic or salicylic acid.[11] Compounds containing the 2-
aminobenzoic acid (anthranilic acid) scaffold have been synthesized and tested as potent
anti-inflammatory and analgesic agents.[12][13]

 Antiviral Activity: Specific analogues of 2-(benzoylamino)benzoic acid have been identified
as potent inhibitors of adenovirus replication.[14]

The presence of the ethanesulfonylamino group may modulate the compound's acidity,
solubility, and ability to interact with biological targets. Sulfonamides are a major class of
synthetic antimicrobial agents and are found in various other drugs.

Synthesis and Manufacturing

Detailed, publicly available protocols for the specific synthesis of 2-
(Ethanesulphonylamino)benzoic acid are not available. However, general chemical
principles suggest it could be synthesized by reacting 2-aminobenzoic acid (anthranilic acid)
with ethanesulfonyl chloride under appropriate base and solvent conditions.

A patent for a related compound, 2-methoxy-4-amino-5-ethylsulfonyl benzoic acid, describes a
multi-step synthesis involving chlorosulfonation followed by reaction with sodium sulfite and
diethyl sulfate.[15] Similar strategies could potentially be adapted.

The logical workflow for a potential synthesis is outlined below.
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Figure 1. A generalized synthetic workflow for the preparation of 2-
(Ethanesulphonylamino)benzoic acid.

Conclusion

2-(Ethanesulphonylamino)benzoic acid (CAS 923248-03-7) is a commercially available
compound for research purposes. While its specific properties and biological functions have not
been documented in the public domain, its chemical structure suggests potential for
investigation in areas where benzoic acid and sulfonamide derivatives have shown activity,
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such as antimicrobial, anti-inflammatory, or antiviral research. Due to the lack of published
data, any investigation would require de novo characterization, including determination of its
physicochemical properties, biological activity through screening assays, and a full toxicological
assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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